Cas no 55483-05-1 ((4beta,22R)-4,17-dihydroxy-22,26-epoxyergosta-2,5,8(14),24-tetraene-1,26-dione)

• Product Name: (4beta,22R)-4,17-dihydroxy-22,26-epoxyergosta-2,5,8(14),24-tetraene-1,26-dione
• CAS No: 55483-05-1
• MF: C₂₈H₃₆O₅
• MW: 452.582448959351
• CID: 1597203
• PubChem ID: 23266146
• Update Time: 2025-04-21

(4beta,22R)-4,17-dihydroxy-22,26-epoxyergosta-2,5,8(14),24-tetraene-1,26-dione Chemical and Physical Properties

Names and Identifiers

• (4beta,22R)-4,17-dihydroxy-22,26-epoxyergosta-2,5,8(14),24-tetraene-1,26-dione
• ergosta-2,5,8(14),24-tetraene-1,26-dione, 22,26-epoxy-4,17-dihydroxy-, (4beta,22R)-
• (22R)-4β,17,22-Trihydroxy-1-oxoergosta-2,5,8(14),24-tetren-26-oic acid δ-lactone
• SCHEMBL2231855
• DB-223088
• 55483-05-1

• Inchi： 1S/C28H36O5/c1-15-14-23(33-25(31)16(15)2)17(3)28(32)13-11-19-18-6-7-21-22(29)8-9-24(30)27(21,5)20(18)10-12-26(19,28)4/h7-9,17,20,22-23,29,32H,6,10-14H2,1-5H3/t17-,20+,22+,23-,26+,27-,28+/m1/s1
• InChI Key： OBDQWQCFPJHUIL-GWNFNWAFSA-N
• SMILES： O[C@]1([C@H](C)[C@H]2CC(C)=C(C)C(=O)O2)CCC2=C3CC=C4[C@H](C=CC([C@]4(C)[C@H]3CC[C@]12C)=O)O

Computed Properties

• Exact Mass: 452.25638
• Monoisotopic Mass: 452.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.245
• Boiling Point: 669.282°C at 760 mmHg
• Flash Point: 223.09°C
• Refractive Index: 1.603
• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives